Cas no 1316-91-2 (ferroceneacetonitrile)

• Product Name: ferroceneacetonitrile
• CAS No: 1316-91-2
• MF: C₁₂H₁₁FeN
• MW: 225.067444086075
• MDL: MFCD00068572
• CID: 83601
• PubChem ID: 24860283
• Update Time: 2024-11-02

ferroceneacetonitrile Chemical and Physical Properties

Names and Identifiers

• ferroceneacetonitrile
• Ferroceneactonitrile
• cyclopenta-1,3-diene,2-cyclopenta-2,4-dien-1-ylacetonitrile,iron(2+)
• Ferrocenylmethyl cyanide
• NSC 301053
• FERROCENYLACETONITRILE (SEE 1215)
• FERROCENYLACETONITRILE (SEE 1762)
• Nsc301053
• Ferroceneacetonitrile ,98%
• Ferroceneacetonitrile, 97%,

• MDL： MFCD00068572
• Inchi： 1S/C7H6N.C5H5.Fe/c8-6-5-7-3-1-2-4-7;1-2-4-5-3-1;/h1-4H,5H2;1-5H;
• InChI Key： UBCZLWARZCERJD-UHFFFAOYSA-N
• SMILES： [C]1(CC#N)[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Fe] |^1:0,4,5,6,7,8,9,10,11,12|

Computed Properties

• Exact Mass: 225.02400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder.
• Melting Point: 81-83 °C (lit.)
• PSA: 23.79000
• LogP: 2.32438
• Solubility: Not determined

ferroceneacetonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)